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Compound of Interest

Compound Name: MOG (89-113), human

Cat. No.: B13904147 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of synthetic peptides like Myelin Oligodendrocyte Glycoprotein (MOG) (89-113),

human, is paramount. This document provides crucial safety protocols, operational plans for

handling and disposal, and detailed procedural guidance to foster a secure laboratory

environment and ensure research integrity. Since the chemical, physical, and toxicological

properties of many research-grade peptides have not been fully investigated, they should be

handled with care.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling MOG (89-113). The following table summarizes the

recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

liquid splashes and chemical

vapors.[1] Should comply with

ANSI Z87.1 standards.[2]

Face Shield

Recommended when there is

a high risk of splashing, such

as during the initial

reconstitution of the lyophilized

powder.[1]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.[1][3]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

recommended for their

chemical resistance. It is

advisable to inspect gloves

before use and remove and

replace them immediately if

contaminated.

Respiratory Protection Respirator/Dust Mask

Necessary when working with

the lyophilized powder,

especially in larger quantities,

to avoid inhalation of fine

particles. A risk assessment

should determine the specific

type of respirator required.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability and integrity of MOG (89-113).

Receiving and Storage of Lyophilized Peptide:
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Upon receipt, store the lyophilized peptide at -20°C or colder in a tightly sealed container,

away from bright light.

Peptides can be shipped at room temperature and remain stable for days to weeks, but long-

term storage requires freezing temperatures.

Due to the hygroscopic nature of peptides, allow the container to equilibrate to room

temperature in a desiccator before opening to prevent moisture absorption.

Reconstitution and Aliquoting:

Before opening, allow the vial of lyophilized MOG (89-113) to warm to room temperature in a

desiccator. This minimizes condensation and moisture absorption.

Weigh the desired amount of peptide quickly in a clean, controlled environment.

There is no universal solvent for all peptides. For initial solubilization, sterile distilled water or

a dilute (0.1%) acetic acid solution can be attempted. If the peptide is hydrophobic, a small

amount of an organic solvent like DMSO, followed by dilution with an aqueous buffer, may be

necessary.

To dissolve, gently swirl or sonicate the vial. Avoid vigorous shaking.

It is highly recommended to create single-use aliquots of the reconstituted peptide to avoid

repeated freeze-thaw cycles, which can lead to degradation.

Store peptide solutions frozen at -20°C or -80°C. The shelf-life of peptides in solution is

limited.
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Experimental Workflow: Handling Lyophilized MOG (89-113)
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Caption: Workflow for handling and preparing MOG (89-113) for experimental use.
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Disposal Plan
All materials that have come into contact with MOG (89-113) should be treated as potentially

hazardous waste.

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, such as pipette tips, gloves, and empty

vials, in a clearly labeled, leak-proof hazardous waste container.

Liquid Waste: Collect aqueous solutions containing the peptide in a designated chemical

waste container.

Decontamination and Disposal: For liquid waste, chemical inactivation is a preferred method

before disposal. This process denatures the peptide, rendering it biologically inactive.

Decontamination
Method

Reagent
Concentration

Minimum Contact
Time

Key
Considerations

Sodium Hypochlorite
0.5-1.0% final

concentration
20-60 minutes

Effective for many

peptides, but may be

corrosive.

Strong Acid/Base 1 M HCl or 1 M NaOH Minimum 30 minutes

Highly effective but

requires a

neutralization step to

a pH between 5.5 and

9.0 before disposal.

Enzymatic Detergent
Typically a 1% (m/v)

solution
Varies by product

Good for cleaning

labware; may require

subsequent

disinfection.

After any chemical treatment, the final disposal of waste must comply with institutional and

local environmental regulations. Always consult with your institution's Environmental Health &

Safety (EHS) department to arrange for the pickup and proper disposal of hazardous waste.
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Logical Relationship: MOG (89-113) Waste Disposal
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Caption: Decision workflow for the proper disposal of MOG (89-113) waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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